(2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-2-methoxy-5-nitroaniline
• InChI: InChI=1S/C16H18N2O5/c1-21-13-6-4-11(16(9-13)23-3)10-17-14-8-12(18(19)20)5-7-15(14)22-2/h4-9,17H,10H2,1-3H3
• InChI Key: JDZOHAJOFPNXEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC2=C(C=CC(=C2)[N+](=O)[O-])OC)OC
• Molecular Formula: C16H18N2O5
• Molecular Weight: 318.32 g/mol

Description

(2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine, also known as DMNPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMNPA is a heterocyclic compound that has a unique structure and properties that make it a useful tool for researchers.

Mechanism of Action

(2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine acts as an acetylcholine receptor antagonist, which means that it blocks the action of acetylcholine on its receptors. This action results in the inhibition of the release of neurotransmitters, such as dopamine and norepinephrine. The mechanism of action of (2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine is complex and involves several biochemical pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine are still being studied. However, it has been shown to have an impact on several biological systems, including the central nervous system, cardiovascular system, and immune system. (2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine has been shown to decrease heart rate and blood pressure in animal models. It has also been shown to have an impact on immune system function, including the regulation of cytokine production.

Advantages and Limitations for Lab Experiments

(2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine has several advantages for use in lab experiments. It is a relatively stable compound that is easy to synthesize and manipulate. It has a unique structure and properties that make it a useful tool for studying the mechanisms of action of neurotransmitters. However, there are also limitations to the use of (2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine in lab experiments. It is not a natural compound, and its effects on biological systems may not be representative of the effects of natural neurotransmitters. Additionally, the mechanism of action of (2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine is complex and not fully understood.

Future Directions

There are several future directions for the research of (2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine. One potential application is in the development of new drugs for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. (2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine has also been studied for its potential use as a diagnostic tool for certain cancers. Additionally, there is potential for the use of (2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine in the development of new pesticides and herbicides.
Conclusion:
In conclusion, (2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine, or (2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. (2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine is a useful tool for studying the mechanisms of action of neurotransmitters, and it has several advantages for use in lab experiments. However, there are also limitations to the use of (2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine, and its effects on biological systems are not fully understood. There are several future directions for the research of (2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine, including its potential use in the development of new drugs and diagnostic tools.

Synthesis Methods

(2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine can be synthesized using several methods, including the reaction of 2,4-dimethoxybenzylamine with 2-methoxy-5-nitrobenzaldehyde in the presence of a catalyst. The reaction results in the formation of (2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine as a yellow crystalline solid. Other methods of synthesis include the reaction of 2,4-dimethoxybenzyl chloride with 2-methoxy-5-nitroaniline in the presence of a base.

Scientific Research Applications

(2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine has been widely used in scientific research due to its potential applications in various fields. (2,4-dimethoxybenzyl)(2-methoxy-5-nitrophenyl)amine is a useful tool for studying the mechanisms of action of neurotransmitters, such as acetylcholine and dopamine. It has been used to investigate the effects of these neurotransmitters on different biological systems, including the central nervous system.